Cas no 400607-94-5 (Benzyl 3-(diethoxyphosphoryl)propanoate)

Benzyl 3-(diethoxyphosphoryl)propanoate is a phosphonate ester derivative with applications in organic synthesis, particularly as a versatile intermediate in the preparation of biologically active compounds and functionalized materials. Its diethoxyphosphoryl group enhances reactivity in Horner-Wadsworth-Emmons (HWE) olefination reactions, enabling efficient carbon-carbon bond formation. The benzyl ester moiety offers selective deprotection options, facilitating further derivatization. This compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its balanced lipophilicity and reactivity make it suitable for use in peptide modifications and pharmaceutical research. The product is typically supplied in high purity, ensuring consistent performance in synthetic applications.

Benzyl 3-(diethoxyphosphoryl)propanoate structure

400607-94-5 structure

Product Name:Benzyl 3-(diethoxyphosphoryl)propanoate

CAS No:400607-94-5

MF:C₁₄H₂₁O₅P

MW:300.287305593491

CID:2825810

PubChem ID:71362353

Update Time:2025-06-07

Benzyl 3-(diethoxyphosphoryl)propanoate Chemical and Physical Properties

Names and Identifiers

- Benzyl 3-(diethoxyphosphoryl)propanoate
- UFRWOUSOKWLOST-UHFFFAOYSA-N
- benzyl 3-diethylphosphonopropionate
- Benzyl3-(diethoxyphosphoryl)propanoate
- 400607-94-5
- SCHEMBL3047517
- Propanoic acid, 3-(diethoxyphosphinyl)-, phenylmethyl ester
- DTXSID40785985
- Inchi： 1S/C14H21O5P/c1-3-18-20(16,19-4-2)11-10-14(15)17-12-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
- InChI Key： UFRWOUSOKWLOST-UHFFFAOYSA-N
- SMILES： P(CCC(=O)OCC1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

Exact Mass: 300.11266076Da
Monoisotopic Mass: 300.11266076Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 10
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 61.8Å²

Benzyl 3-(diethoxyphosphoryl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00I8BB-1g	Propanoic acid, 3-(diethoxyphosphinyl)-, phenylmethyl ester	400607-94-5	98%	1g	$156.00	2025-02-28
1PlusChem	1P00I8BB-5g	Propanoic acid, 3-(diethoxyphosphinyl)-, phenylmethyl ester	400607-94-5	98%	5g	$556.00	2025-02-28
1PlusChem	1P00I8BB-10g	Propanoic acid, 3-(diethoxyphosphinyl)-, phenylmethyl ester	400607-94-5	98%	10g	$928.00	2025-02-28
1PlusChem	1P00I8BB-25g	Propanoic acid, 3-(diethoxyphosphinyl)-, phenylmethyl ester	400607-94-5	98%	25g	$1843.00	2025-02-28
A2B Chem LLC	AI49783-1g	Benzyl 3-(diethoxyphosphoryl)propanoate	400607-94-5	98%	1g	$120.00	2024-04-20
A2B Chem LLC	AI49783-5g	Benzyl 3-(diethoxyphosphoryl)propanoate	400607-94-5	98%	5g	$423.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1735251-1g	Benzyl 3-(diethoxyphosphoryl)propanoate	400607-94-5	98%	1g	￥1066.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1735251-5g	Benzyl 3-(diethoxyphosphoryl)propanoate	400607-94-5	98%	5g	￥4368.00	2024-05-15